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Compound of Interest

Compound Name: 5-Nitro-2-benzimidazolinone

Cat. No.: B1333978

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 5-Nitro-2-
benzimidazolinone (CAS No. 93-84-5). Adherence to these procedures is critical for ensuring
the safety of researchers, scientists, and drug development professionals in a laboratory
setting.

Chemical and Physical Properties

Property Value
Molecular Formula C7H5N303
Molecular Weight 179.13 g/mol [1]
CAS Number 93-84-5[1][2]

Hazard ldentification and Classification

5-Nitro-2-benzimidazolinone is classified as a hazardous substance. The primary hazards
are:

 Skin Irritation (Category 2)[2]

» Serious Eye Irritation (Category 2)[2]
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e May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[2]
o Harmful if swallowed, in contact with skin, or if inhaled.[3]
Hazard Statements: H315, H319, H335[2]
Signal Word: Warning[2]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the primary defense against exposure.
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Situation Required PPE Specifications & Notes

Chemical safety goggles or
Routine Handling (Small ) glasses that meet European
N Eye/Face Protection
Quantities) Standard EN166 or OSHA 29

CFR 1910.133 standards.[2][4]

Chemically resistant gloves
] (e.g., nitrile rubber). Always
Hand Protection ) ) )
inspect gloves for integrity

before use.[2][5]

Lab Coat Standard laboratory coat.

A NIOSH/MSHA-approved
respirator or work under a
certified chemical fume hood.
_ For nuisance exposures, use
Risk of Dust/Aerosol , _
) Respiratory Protection type P95 (US) or type P1 (EU
Generation ' _
EN 143) particle respirator. For
higher exposures, use type
ABEK-P2 (EU EN 143)

respirator cartridges.[2][4]

Splash goggles, full suit, dust
respirator, boots, and gloves. A
Large Spills Full Body Protection self-contained breathing

apparatus may be necessary.

[4]1(5]

Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow is essential for minimizing the risks associated with handling
5-Nitro-2-benzimidazolinone.

1. Preparation and Engineering Controls:
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e Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that
may generate dust, use a chemical fume hood.[2]

o Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[5]

» PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of
damage or degradation.[5] Do not use compromised equipment.

2. Handling the Chemical:
» Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]
e Minimize Dust: Avoid the formation of dust and aerosols.[2]

o Grounding: For procedures that may generate static electricity, take measures to prevent the
build-up of electrostatic charge.

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete
and before leaving the work area.[2] Do not eat, drink, or smoke in the work area.[3]

3. Storage:
» Container: Keep the container tightly closed.[3]
« Conditions: Store in a cool, dry, and well-ventilated place.[6]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[2]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician.[2]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[2]

In case of a large spill, evacuate the area and prevent the spillage from entering drains or
water courses.[6] Use dry clean-up procedures to avoid generating dust.[6] Collect the spilled
material in a sealed container for disposal.[2][6]

Disposal Plan

e Unused Product: Dispose of the unused product in a suitable, closed container.[2] Disposal
must be in accordance with local, state, and federal regulations. Consult a licensed
professional waste disposal service.

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[2] Do not
re-use empty containers.

Visual Safety Guides
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Hierarchy of Controls for 5-Nitro-2-benzimidazolinone

Most Effective

Elimination

(Physically remove the hazard)

Substitution
(Replace the hazard)

Administrative Controls

(Change the way people work)

Least Effective

Personal Protective Equipment (PPE)

(Protect the worker with PPE)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Workflow for Handling 5-Nitro-2-benzimidazolinone

1. Preparation
- Inspect PPE

- Verify fume hood function
- Prepare workspace

3. Post-Handling
- Decontaminate work surfaces
- Doff PPE correctly

5. Disposal
- Segregate waste
- Label waste container
- Follow institutional disposal procedures

4. Storage
- Store in a tightly sealed container
- Place in a cool, dry, ventilated area

Click to download full resolution via product page

Caption: Step-by-step handling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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